Cas no 10514-34-8 (3-Phenylisothiazole)

• Product Name: 3-Phenylisothiazole
• CAS No: 10514-34-8
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 2623806
• PubChem ID: 595044
• Update Time: 2025-04-21

3-Phenylisothiazole Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1,2-thiazole
• 3-Phenylisothiazole
• DTXSID60344199
• phenylisothiazole
• DTXCID20295274
• SCHEMBL301040
• 10514-34-8
• AKOS006372967
• Isothiazole, 3-phenyl-

• Inchi： 1S/C9H7NS/c1-2-4-8(5-3-1)9-6-7-11-10-9/h1-7H
• InChI Key： QTRJTMPLVIRDHO-UHFFFAOYSA-N
• SMILES： S1C=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 161.02992040g/mol
• Monoisotopic Mass: 161.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives